molecular formula C21H26N2O4S B5156084 N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide

N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide

Cat. No. B5156084
M. Wt: 402.5 g/mol
InChI Key: ILFRPPYEVBXUPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide, also known as E-4031, is a chemical compound that is widely used in scientific research. It is a potassium channel blocker that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide is primarily used in scientific research to study the function of ion channels, particularly the delayed rectifier potassium channel. This channel plays a critical role in regulating the electrical activity of cells, including neurons and cardiac cells. By blocking this channel, researchers can study its effects on cellular function and potentially develop new treatments for various diseases.

Mechanism of Action

N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide is a selective blocker of the delayed rectifier potassium channel. It binds to the channel and prevents the movement of potassium ions through the channel, thereby inhibiting its function. This results in a prolongation of the action potential duration and an increase in the refractory period of cells.
Biochemical and Physiological Effects:
The primary effect of N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide is the inhibition of the delayed rectifier potassium channel. This can have a variety of downstream effects on cellular function, depending on the cell type and the specific potassium channels involved. In cardiac cells, for example, N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide can prolong the action potential duration and increase the risk of arrhythmias. In neurons, N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide can alter the firing patterns and affect synaptic transmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide is its selectivity for the delayed rectifier potassium channel. This allows researchers to study the specific effects of blocking this channel without affecting other ion channels or cellular processes. However, N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide does have some limitations. It can be difficult to work with due to its low solubility in aqueous solutions, and it can have off-target effects at high concentrations.

Future Directions

There are several future directions for research involving N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide. One area of interest is the development of new therapies for diseases that involve dysfunction of ion channels, such as cardiac arrhythmias and epilepsy. Another direction is the study of the role of ion channels in cancer cells, as some ion channels have been implicated in tumor growth and metastasis. Additionally, researchers may continue to explore the mechanisms of action of N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide and other potassium channel blockers to better understand their effects on cellular function.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide involves several steps. First, 4-ethoxyaniline is reacted with 4-chlorobenzenesulfonyl chloride in the presence of a base to form N-(4-ethoxyphenyl)-4-chlorobenzenesulfonamide. This compound is then reacted with 2-methylpiperidine in the presence of a base to form N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide, or N-(4-ethoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide.

properties

IUPAC Name

N-(4-ethoxyphenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O4S/c1-3-27-19-11-9-18(10-12-19)22-21(24)17-7-13-20(14-8-17)28(25,26)23-15-5-4-6-16(23)2/h7-14,16H,3-6,15H2,1-2H3,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILFRPPYEVBXUPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethoxyphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.